Cas no 228559-74-8 (Benzenamine, 4-[(6,7-dimethoxy-4-quinolinyl)oxy]-2-fluoro-)

• Product Name: Benzenamine, 4-[(6,7-dimethoxy-4-quinolinyl)oxy]-2-fluoro-
• CAS No: 228559-74-8
• MF: C₁₇H₁₅FN₂O₃
• MW: 314.311007738113
• CID: 1412450
• PubChem ID: 11301470
• Update Time: 2025-04-20

Benzenamine, 4-[(6,7-dimethoxy-4-quinolinyl)oxy]-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(6,7-dimethoxy-4-quinolinyl)oxy]-2-fluoro-
• 4-[(6,7-DIMETHOXY-4-QUINOLYL)OXY]-2-FLUOROANILINE
• 228559-74-8
• 4-[(6,7-Dimethoxy-4-quinolinyl)oxy]-2-fluorobenzenamine
• TQ0093
• 4-[(6,7-dimethoxyquinolin-4-yl)oxy]-2-fluoroaniline
• 4-[(6,7-Dimethoxy-4-quinolyl)oxy)-2-fluoroaniline
• SCHEMBL1875038
• 4-((6,7-dimethoxyquinolin-4-yl)oxy)-2-fluoroaniline
• 2-Fluoro-4-[(6,7-dimethoxy-4-quinolyl)oxy]aniline
• ZFGMJQSRPRXGMR-UHFFFAOYSA-N
• DTXSID601203221
• DB-218610
• 4-[(6, 7-Dimethoxy-4-quinolyl)oxy]-2-fluoroaniline

• Inchi： 1S/C17H15FN2O3/c1-21-16-8-11-14(9-17(16)22-2)20-6-5-15(11)23-10-3-4-13(19)12(18)7-10/h3-9H,19H2,1-2H3
• InChI Key： ZFGMJQSRPRXGMR-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)OC1C=CN=C2C=C(C(=CC2=1)OC)OC)N

Computed Properties

• Exact Mass: 314.10675
• Monoisotopic Mass: 314.10667051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 66.6